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General Overview of Cyclooxygenase (COX)
Pathways
The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are key players in the inflammatory

process through their role in the synthesis of prostanoids, which are potent lipid mediators.[1]

COX-1 is constitutively expressed in most tissues and is responsible for producing

prostanoids that are involved in physiological functions such as maintaining the integrity of

the gastrointestinal mucosa, regulating renal blood flow, and facilitating platelet aggregation.

[2]

COX-2 is typically an inducible enzyme, with its expression being upregulated at sites of

inflammation by various stimuli like cytokines and growth factors.[2] The prostanoids

produced by COX-2 contribute to the cardinal signs of inflammation: pain, fever, and

swelling.[3]

The therapeutic anti-inflammatory and analgesic effects of NSAIDs are primarily attributed to

the inhibition of COX-2, while the common side effects, such as gastrointestinal irritation and

bleeding, are largely due to the inhibition of COX-1.[3]
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The synthesis of prostanoids begins with the release of arachidonic acid from the cell

membrane by phospholipase A2. Arachidonic acid is then converted to the unstable

intermediate Prostaglandin H2 (PGH2) by the cyclooxygenase and peroxidase activities of the

COX enzymes. PGH2 is subsequently converted to various bioactive prostanoids, including

prostaglandins (PGE2, PGD2, PGF2α), prostacyclin (PGI2), and thromboxane (TXA2), by

specific synthases.

Below is a generalized diagram of the cyclooxygenase pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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